Cas no 1805497-83-9 (3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride)

3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride structure
1805497-83-9 structure
Product Name:3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
CAS No:1805497-83-9
MF:C8H6ClNO2S2
MW:247.72173833847
CID:5001827
Update Time:2023-08-25

3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
    • Inchi: 1S/C8H6ClNO2S2/c1-5-2-3-7(14(9,11)12)8(13)6(5)4-10/h2-3,13H,1H3
    • InChI Key: RNXNYWLBIIJCAR-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(C)=C(C#N)C=1S)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 353
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67.3

3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010013905-1g
3-Cyano-2-mercapto-4-methylbenzenesulfonyl chloride
1805497-83-9 97%
1g
1,460.20 USD 2021-07-05
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